(2,1,3-Benzothiadiazol-5-ylmethyl)methylamine hydrochloride

• IUPAC Name: 1-(2,1,3-benzothiadiazol-5-yl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C8H9N3S.ClH/c1-9-5-6-2-3-7-8(4-6)11-12-10-7;/h2-4,9H,5H2,1H3;1H
• InChI Key: PKGOYQSUGMUEIB-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC2=NSN=C2C=C1.Cl
• Molecular Formula: C8H10ClN3S
• Molecular Weight: 215.70 g/mol
• CAS No.: 1269279-89-1

Description

“(2,1,3-Benzothiadiazol-5-ylmethyl)methylamine hydrochloride” is a chemical compound with the empirical formula C8H10ClN3S and a molecular weight of 215.70. It is sold by Sigma-Aldrich and is part of a collection of unique chemicals.

Molecular Structure Analysis

The SMILES string representation of this compound is Cl.CNCc1ccc2nsnc2c1. This indicates that the molecule contains a benzothiadiazole ring with a methylamine group attached.

Scientific Research Applications

• Novel Metabolic Pathway Discovery :

  • A study explored the structure of a methylated derivative of the major metabolite of sirdalud, confirming the existence of a new metabolic pathway. This discovery has implications for understanding drug metabolism and could guide the development of similar compounds (Koch et al., 1990).

• Chemical Synthesis Techniques :

  • Research on the bromination of 2,1,3-benzothiadiazoles has led to a general preparative method for synthesizing brominated derivatives. This technique is significant for creating compounds that were previously difficult to access (Pilgram et al., 1970).

• Development of Selective Norepinephrine Inhibitors :

  • A study identified a series of 1-(2-morpholin-2-ylethyl)-3-aryl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxides as potent and selective inhibitors of the norepinephrine transporter. This finding is crucial for developing treatments for various neurological disorders (O'Neill et al., 2011).

• Impurity Characterization in Pharmaceutical Analysis :

  • An analysis of Tizanidine HCl batches revealed six impurities, including N-(4,5-dihydro-1Himidazol- 2-yl)-2,1,3-benzothiadiazole-4-amine hydrochloride. Such studies are essential for ensuring drug quality and safety (Reddy et al., 2008).

• Molecular Organization in Solid State :

  • Research into the molecular organization of 2,1,3-benzothiadiazoles has provided insights into their patterns of molecular association, which is valuable for developing optoelectronic devices (Langis-Barsetti et al., 2017).

• Light Technology Applications :

  • The synthesis, properties, reactions, and applications of 2,1,3-Benzothiadiazole in light technology have been explored, highlighting its significance in organic light-emitting diodes, solar cells, and other technologies (Neto et al., 2013).

• Applications in Coordination Chemistry and Crystal Engineering :

  • Functionalized 2,1,3-benzothiadiazoles have been applied in metal coordination chemistry and crystal engineering, demonstrating their versatility in forming complexes with unique properties (Bashirov et al., 2014).

Safety and Hazards

This compound has been classified as Acute Tox. 4 Oral - Eye Dam. 1. The hazard statements associated with it are H302 - Harmful if swallowed, and H318 - Causes serious eye damage. The precautionary statements are P280 - Wear protective gloves/protective clothing/eye protection/face protection, and P305 + P351 + P338 - IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.